Cas no 64165-16-8 (2,4-Dioxo-6-phenylhexanoic acid)

2,4-Dioxo-6-phenylhexanoic acid structure
64165-16-8 structure
Product Name:2,4-Dioxo-6-phenylhexanoic acid
CAS No:64165-16-8
MF:C12H12O4
MW:220.221283912659
CID:843883
PubChem ID:489981
Update Time:2025-09-22

2,4-Dioxo-6-phenylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dioxo-6-phenylhexanoic acid
    • Benzenehexanoic acid, alpha,gamma-dioxo-
    • 2-hydroxy-4-oxo-6-phenylhex-2-enoic acid
    • 2,4-Dioxo-6-phenylhexanoicacid
    • DTXSID50333198
    • DB-329633
    • 64165-16-8
    • BDBM50184628
    • 2,4-Dioxo-6-phenyl-hexanoic acid
    • Inchi: 1S/C12H12O4/c13-10(8-11(14)12(15)16)7-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,15,16)
    • InChI Key: IIISQTZDBAGFRK-UHFFFAOYSA-N
    • SMILES: O=C(CC(C(=O)O)=O)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 220.07355886g/mol
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.4Ų

2,4-Dioxo-6-phenylhexanoic acid Pricemore >>

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